2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H18N2O5/c1-2-24-16-6-4-14(5-7-16)21-20(23)11-15-10-18(27-22-15)13-3-8-17-19(9-13)26-12-25-17/h3-10H,2,11-12H2,1H3,(H,21,23)
• InChI Key: OMJJXKRPECZNIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• CAS No.: 1105206-26-5

Description

Chemical Reactions Analysis

The chemical reactions involving “2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(4-ethoxyphenyl)acetamide” are not documented in the sources I found.

Scientific Research Applications

Environmental Impact of Pharmaceutical Compounds

Occurrence, Fate, and Behavior in Aquatic Environments Parabens, structurally distinct but relevant for illustrating the environmental research applications of organic compounds, have been extensively studied for their presence in water bodies, fate, and behavior in aquatic environments. Despite effective wastewater treatments, these substances persist in effluents at low concentrations. Their ubiquity in surface water and sediments is a testament to the continuous introduction of chemically stable compounds into the environment. Research focuses on understanding the biodegradation pathways and the formation of halogenated by-products, which are more stable and potentially toxic than their parent compounds. This research underscores the environmental persistence and potential ecotoxicological effects of synthetic organic compounds, highlighting the importance of developing environmentally benign alternatives (Haman et al., 2015).